Cas no 1261450-84-3 (Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid
• CAS No: 1261450-84-3
• MF: C₁₆H₁₀F₆O₄
• MW: 380.238626003265
• CID: 4994530
• Update Time: 2025-10-12

Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid

• Inchi： 1S/C16H10F6O4/c17-15(18,19)12-6-3-9(13(23)14(24)25)7-11(12)8-1-4-10(5-2-8)26-16(20,21)22/h1-7,13,23H,(H,24,25)
• InChI Key： CQDHCFRTTHZHET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(=O)O)O)=CC=1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8

Additional information on Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid

Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic Acid: A Comprehensive Overview

The compound Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid, identified by the CAS number 1261450-84-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic compounds, characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of multiple fluorine atoms in the molecule introduces unique electronic and steric properties, making it a subject of interest in both academic research and industrial development.

The structure of this compound is notable for its trifluoromethoxy and trifluoromethyl substituents, which are attached to the biphenyl system. These groups significantly influence the molecule's reactivity, stability, and solubility. Recent studies have highlighted the importance of such fluorinated compounds in drug discovery, where they are often used to enhance pharmacokinetic properties such as bioavailability and metabolic stability. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated aromatic compounds can serve as effective scaffolds for developing new therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its potential in pharmaceuticals, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. A study conducted at the University of California, Los Angeles (UCLA), explored the use of similar fluorinated biphenyl derivatives in organic light-emitting diodes (OLEDs), where they exhibited enhanced electron transport properties. This research underscores the versatility of such compounds in contributing to next-generation electronic materials.

The synthesis of Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and Friedel-Crafts acylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing such compounds. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of similar fluorinated aromatic compounds.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact. Research into its biodegradation pathways has revealed that it exhibits moderate persistence in aquatic environments, raising concerns about its long-term ecological effects. However, ongoing studies aim to develop methods for its safe disposal and recycling, ensuring that its use aligns with sustainable practices.

In conclusion, Hydroxy-(4'-trifluoromethoxy-6-trifluoromethylbiphenyl-3-yl)-acetic acid represents a fascinating intersection of chemistry, materials science, and pharmacology. Its unique structure and properties make it a valuable compound for both academic exploration and industrial applications. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.